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Compound of Interest

Compound Name: 2,4-Dibromopyridin-3-amine

Cat. No.: B111012 Get Quote

For Immediate Reference: Key Safety and Disposal Information

Proper disposal of 2,4-Dibromopyridin-3-amine is critical for laboratory safety and

environmental protection. This compound is a halogenated organic amine and presents specific

hazards that necessitate a structured disposal protocol. Researchers, scientists, and drug

development professionals must adhere to established guidelines for hazardous waste

management. This guide provides a step-by-step procedure for the safe handling and disposal

of 2,4-Dibromopyridin-3-amine waste.

Before initiating disposal, it is imperative to handle 2,4-Dibromopyridin-3-amine with

appropriate personal protective equipment (PPE), including chemical-resistant gloves (e.g.,

nitrile), safety goggles, and a lab coat. All handling of the solid compound or its solutions

should occur in a certified chemical fume hood to prevent inhalation.

Quantitative Data Summary
For quick reference, the key physical and chemical properties of similar brominated pyridine

compounds are summarized below. This data should be used as a general guideline, and the

specific Safety Data Sheet (SDS) for 2,4-Dibromopyridin-3-amine should be consulted if

available.
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Property Value

Molecular Formula C₅H₅Br₂N

Appearance Solid

Hazard Class Likely toxic, skin and eye irritant[1][2][3]

Incompatible Materials Strong oxidizing agents, strong acids[1][2]

Step-by-Step Disposal Protocol
The recommended method for the disposal of 2,4-Dibromopyridin-3-amine is through a

licensed hazardous waste disposal company.[1][4] In-lab chemical treatment is not advised

without specific, validated protocols due to the potential for hazardous reactions.

Step 1: Waste Identification and Segregation

Identify the Waste Stream: Clearly identify all waste containing 2,4-Dibromopyridin-3-
amine. This includes pure, unused compound, contaminated labware (e.g., pipette tips,

vials), and solutions.

Segregate Halogenated Waste: As a halogenated organic compound, it is crucial to

segregate it into a designated "Halogenated Organic Waste" stream.[5] Do not mix it with

non-halogenated waste, as this can complicate and increase the cost of disposal.[5]

Step 2: Waste Collection and Containment

Solid Waste: Collect solid 2,4-Dibromopyridin-3-amine waste and contaminated materials

(e.g., weighing paper, gloves) in a clearly labeled, sealable, and chemically compatible

container. A high-density polyethylene (HDPE) container is a suitable option. The container

must be kept closed at all times, except when adding waste.[6]

Liquid Waste: For solutions containing 2,4-Dibromopyridin-3-amine, use a dedicated, leak-

proof, and shatter-resistant waste container, also clearly labeled for "Halogenated Organic

Liquid Waste."

Step 3: Labeling and Documentation
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Proper Labeling: All waste containers must be accurately labeled with the words

"HAZARDOUS WASTE," the chemical name "2,4-Dibromopyridin-3-amine," and the

approximate concentration and quantity.[6]

Maintain Records: Keep a detailed log of the waste generated, including the date and

amount.

Step 4: Storage Pending Disposal

Designated Storage Area: Store the sealed and labeled waste containers in a designated,

well-ventilated, and secure area away from incompatible materials.[2][7]

Secondary Containment: It is best practice to use secondary containment to prevent spills.

Step 5: Arranging for Professional Disposal

Contact a Licensed Waste Disposal Company: Arrange for the pickup and disposal of the

hazardous waste through your institution's environmental health and safety (EHS) office or a

certified hazardous waste contractor.[1]

Follow Institutional Procedures: Adhere to all institutional and local regulations regarding

hazardous waste disposal.[4][6]

Disposal Workflow
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Start: 2,4-Dibromopyridin-3-amine Waste Generated

Identify as Halogenated Organic Waste

Segregate from Non-Halogenated Waste

Select Appropriate Waste Container (Solid or Liquid)

Collect Waste in Labeled Container

Securely Seal Container

Label Container: 'HAZARDOUS WASTE' & Chemical Name

Store in Designated, Secure Area

Arrange for Professional Disposal via EHS

End: Waste Removed by Licensed Contractor

Click to download full resolution via product page

Caption: Disposal workflow for 2,4-Dibromopyridin-3-amine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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